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Compound of Interest

Compound Name: Trimethylacetic anhydride

Cat. No.: B029199 Get Quote

Essential Guide to Handling Trimethylacetic
Anhydride
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with reactive chemicals like Trimethylacetic anhydride.

This guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure and efficient research environment.

DANGER Trimethylacetic anhydride is a flammable and corrosive liquid and vapor that

causes severe skin burns and eye damage. It may also cause respiratory irritation.[1][2] Handle

with extreme caution in a well-ventilated area, away from heat, sparks, and open flames.[1][3]

[4][5]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling

Trimethylacetic anhydride. Always inspect PPE before use and ensure it is appropriate for

the concentration and quantity of the chemical being handled.[2]
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Protection Type Specific Recommendations Standards/Regulations

Eye and Face

Chemical safety goggles or a

full-face shield are mandatory

to protect against splashes.[3]

[5] Standard safety glasses are

not sufficient.[5]

OSHA 29 CFR 1910.133,

European Standard EN166[1]

[3]

Skin

Wear appropriate chemical-

resistant gloves (e.g., elbow-

length PVC gloves) and

protective clothing to prevent

skin contact.[3][5] A PVC

protective suit may be

necessary for severe exposure

scenarios.[5] Contaminated

leather items should be

destroyed.[5]

AS/NZS 2161[6]

Respiratory

Use a NIOSH/MSHA approved

respirator or a European

Standard EN 149 approved

respirator if working outside of

a chemical fume hood or if

exposure limits are exceeded.

[4] In case of fire, wear a self-

contained breathing apparatus.

[1][4]

OSHA 29 CFR 1910.134, ANSI

Z88.2, European Standard EN

149[3][4]

Footwear
Wear non-sparking safety or

conductive footwear.[5]
AS/NZS 2210.2[6]

Chemical Properties and Hazards
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Property Value Reference

Flash Point 57 °C (134.6 °F) [3]

Hazards

Flammable liquid and vapor.[1]

[2][4] Causes severe skin

burns and eye damage.[1][2]

[4] Corrosive.[4] Moisture

sensitive.[3]

Operational Plan for Handling Trimethylacetic
Anhydride
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][4][5]

Ground and bond all containers when transferring the material to prevent static discharge.[3]

[4][5]

Have appropriate fire extinguishing media available, such as dry chemical, carbon dioxide,

water spray, or alcohol-resistant foam.[3][4]

2. Handling Procedure:

Don all required personal protective equipment as outlined in the table above.

Use only non-sparking tools.[1][4][5]

Avoid all personal contact, including inhalation of vapors.[5]

Do not allow the chemical to come into contact with water or moist air.[3]
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Keep the container tightly closed when not in use.[1][3][4][5]

3. Storage:

Store in a cool, dry, and well-ventilated area designated for flammable and corrosive

materials.[1][4][5]

Keep containers away from heat, sparks, open flames, and other sources of ignition.[1][3][4]

[5]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1]

Disposal Plan
Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[3]

Consult state and local hazardous waste regulations for complete and accurate

classification.[3]

Container Disposal: Empty containers retain product residue and can be dangerous.[3][7] Do

not pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat,

sparks, or open flames.[3] Dispose of contaminated packaging in a hazardous or special

waste collection point.[7]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[1]

[8]

Emergency Procedures: Spill Response Workflow
In the event of a spill, follow the procedures outlined below.
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Trimethylacetic Anhydride Spill Response

Immediate Actions

Don Appropriate PPE

Containment & Cleanup

Disposal

Evacuate non-essential personnel
and move upwind

Remove all sources of ignition
(flames, sparks, hot surfaces)

Increase ventilation

Wear:
- Self-contained breathing apparatus

- Chemical resistant gloves
- Protective clothing

- Eye and face protection

Stop the leak if it is safe to do so

Contain the spill with inert absorbent material
(vermiculite, sand, or earth)

Absorb the remaining product

Collect residue using non-sparking tools
into a labeled, sealable container for disposal

Wash the area, preventing runoff into drains

Dispose of waste as hazardous material
in accordance with regulations

Click to download full resolution via product page

Caption: Workflow for responding to a Trimethylacetic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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